Cas no 1136103-44-0 (Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate
• CAS No: 1136103-44-0
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 5619856
• PubChem ID: 24079298
• Update Time: 2025-05-19

Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300887
• Oprea1_419519
• 1136103-44-0
• benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate
• Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate

• InChI Key： XVPHRKKVTNPJBC-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CN1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate (CAS No. 1136103-44-0)

Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate (CAS No. 1136103-44-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development and medicinal chemistry. The presence of both hydroxy and phenoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in the synthesis of bioactive molecules. Researchers are particularly interested in Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate due to its potential as a building block for central nervous system (CNS) therapeutics. The compound's ability to interact with neurotransmitter receptors has sparked investigations into its utility for neurological disorders, aligning with the growing public interest in mental health and cognitive enhancement.

The synthesis of Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate involves multi-step organic reactions, including carboxylation and etherification. Its CAS No. 1136103-44-0 serves as a unique identifier in chemical databases, facilitating accurate retrieval for researchers. The compound's molecular weight and solubility properties are critical for its application in drug formulation, a topic frequently searched by pharmaceutical professionals.

From an industrial perspective, Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, reducing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceuticals, a hot topic in both academic and public forums.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that piperazine derivatives may exhibit anti-proliferative effects, making them candidates for oncology drug development. While Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate itself is not a drug, its structural features are valuable for designing novel chemotherapeutic agents.

In summary, Benzyl 4-(2-hydroxy-3-phenoxypropyl)piperazine-1-carboxylate (CAS No. 1136103-44-0) is a promising compound with diverse applications in pharmaceutical research and medicinal chemistry. Its relevance to CNS therapeutics, cancer research, and sustainable synthesis makes it a subject of ongoing scientific exploration. As the demand for innovative drug candidates grows, this compound is likely to remain a key focus in the field.